![molecular formula C19H13N5O5 B4329625 3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole](/img/structure/B4329625.png)
3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole
Overview
Description
3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole is a heterocyclic compound that has gained significant attention in the field of scientific research. It is a potent bioactive molecule that exhibits a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body, including the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway.
Biochemical and Physiological Effects:
3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2 and iNOS. It also exhibits potent analgesic and anticonvulsant activities. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole in lab experiments is its potent biological activity, which makes it an ideal candidate for drug discovery and development. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole. One area of focus could be on exploring its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and neurological disorders. Another area of research could be on developing more efficient synthesis methods for this compound to improve its availability for research purposes. Additionally, further studies could be conducted to elucidate the exact mechanism of action of this compound and its potential interactions with other signaling pathways in the body.
Scientific Research Applications
3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. It exhibits a wide range of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antimicrobial properties. It has also been explored as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-5-(2-benzyl-5-nitropyrazol-3-yl)-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N5O5/c25-24(26)17-9-14(23(21-17)10-12-4-2-1-3-5-12)19-20-18(22-29-19)13-6-7-15-16(8-13)28-11-27-15/h1-9H,10-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYIAITLQBGQPSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=CC(=NN4CC5=CC=CC=C5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N5O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzodioxol-5-yl)-5-(1-benzyl-3-nitro-1H-pyrazol-5-yl)-1,2,4-oxadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.